(4-Benzylpiperazin-1-yl)-(1,5-dimethylpyrrol-2-yl)methanone

• IUPAC Name: (4-benzylpiperazin-1-yl)-(1,5-dimethylpyrrol-2-yl)methanone
• InChI: InChI=1S/C18H23N3O/c1-15-8-9-17(19(15)2)18(22)21-12-10-20(11-13-21)14-16-6-4-3-5-7-16/h3-9H,10-14H2,1-2H3
• InChI Key: ZDHRHZNXUDWVRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)C(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

(4-Benzylpiperazin-1-yl)-(1,5-dimethylpyrrol-2-yl)methanone, commonly known as 4-Benzylpiperazine-2,5-dimethyl-N-(p-tolyl) methanone (BDP), is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of (4-Benzylpiperazin-1-yl)-(1,5-dimethylpyrrol-2-yl)methanone is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as serotonin and dopamine. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth, differentiation, and survival of neurons. This compound has also been shown to decrease the levels of oxidative stress markers, indicating its potential use as an antioxidant. Additionally, this compound has been shown to decrease the levels of pro-inflammatory cytokines, indicating its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The advantages of using (4-Benzylpiperazin-1-yl)-(1,5-dimethylpyrrol-2-yl)methanone in lab experiments include its well-established synthesis method, its availability, and its potential therapeutic properties. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its exact mechanism of action. Additionally, more research is needed to fully understand the potential side effects of this compound.

Future Directions

There are several future directions for the research on (4-Benzylpiperazin-1-yl)-(1,5-dimethylpyrrol-2-yl)methanone. One of the potential future directions is the development of this compound-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to fully understand the potential therapeutic properties of this compound and its mechanism of action. Furthermore, the potential use of this compound as an anti-inflammatory agent and its effects on oxidative stress markers should also be studied in more detail.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research studies. Its potential therapeutic properties, including its use as an antidepressant, anxiolytic, anti-inflammatory agent, and neuroprotective agent, make it a promising candidate for further research. However, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of (4-Benzylpiperazin-1-yl)-(1,5-dimethylpyrrol-2-yl)methanone involves the reaction between 1,5-dimethyl-2-pyrrolecarboxaldehyde and p-toluidine in the presence of a reducing agent, followed by the reaction with benzylpiperazine. The final product is obtained after purification and recrystallization. The synthesis method of this compound is well-established, and it is readily available for research purposes.

Scientific Research Applications

(4-Benzylpiperazin-1-yl)-(1,5-dimethylpyrrol-2-yl)methanone has shown promising results in various scientific research studies. It has been studied for its potential use as an antidepressant, anxiolytic, and anti-inflammatory agent. This compound has also been shown to have neuroprotective effects and is being studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been studied for its potential use in cancer treatment due to its ability to inhibit cancer cell growth.